![molecular formula C16H15ClN6OS B2401446 2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide CAS No. 880802-16-4](/img/structure/B2401446.png)
2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide
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Description
This compound is a derivative of 1,2,4-triazole . It has been synthesized and studied for its potential antitubercular and antimicrobial activities . The structure of this compound was confirmed by infrared spectroscopy, proton nuclear magnetic resonance, carbon-13 nuclear magnetic resonance, mass spectroscopy, and elemental analysis .
Molecular Structure Analysis
The molecular structure of this compound was confirmed by various spectroscopic techniques. The IR spectrum showed signals for S-H, C=N, C-O, and C-S groups . The proton NMR spectrum showed signals corresponding to the 4-pyridine, aromatic C-SH, CH of N=CH, and 4-aromatic CH . The carbon-13 NMR spectrum showed signals for the carbons of 4-pyridine, triazole, N=CH, and 4-aryl .Physical And Chemical Properties Analysis
The compound was obtained as an orange crystalline solid with a melting point of 237-238°C . The yield was 78% .Scientific Research Applications
Synthesis and Structural Analysis
- A study by Mahyavanshi et al. (2011) detailed the synthesis and structural elucidation of derivatives similar to the compound , demonstrating their potential for antibacterial, antifungal, and anti-tuberculosis activities (Mahyavanshi, Parmar, & Mahato, 2011).
Antimicrobial Screening
- Derivatives of 1,2,4-triazol, closely related to the specified compound, have been synthesized and shown to have considerable synthetic and pharmacological potential, including antiexudative properties (Chalenko et al., 2019) (Chalenko, Bezugly, Sirova, Chekman, & Demchenko, 2019).
Ligand for Metal Complexes
- Castiñeiras et al. (2019) synthesized a compound with a similar structure for use as a ligand in complexes with Group 12 elements. Their study focused on the molecular and supramolecular structures of these compounds (Castiñeiras, García-Santos, & Saa, 2019).
Antibacterial Activity
- Synthesis and evaluation of N-substituted aryl derivatives of a compound structurally similar to the one revealed their potential antimicrobial, antioxidant, and anti-inflammatory properties (Rajurkar, Kiran, & Vinayak, 2014) (Rajurkar, Kiran, & Vinayak, 2014).
Antiviral and Virucidal Activity
- Wujec et al. (2011) conducted a study on derivatives of 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, showing potential antiviral and virucidal activities against human adenovirus and ECHO-9 virus (Wujec, Plech, Siwek, Rajtar, & Polz-Dacewicz, 2011).
properties
IUPAC Name |
2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3-chloro-2-methylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN6OS/c1-10-12(17)5-2-6-13(10)20-14(24)9-25-16-22-21-15(23(16)18)11-4-3-7-19-8-11/h2-8H,9,18H2,1H3,(H,20,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQGFYBCTCYJTNB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CSC2=NN=C(N2N)C3=CN=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN6OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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